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For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Usnic acid, a naturally occurring dibenzofuran derivative predominantly found in lichens,

has garnered significant scientific interest due to its diverse and potent biological activities. This

technical guide provides a comprehensive overview of the chemical structure and multifaceted

properties of (+)-usnic acid. It is intended to serve as a detailed resource for researchers,

scientists, and professionals in the field of drug development. The guide encompasses a

thorough examination of its physicochemical and spectroscopic characteristics, detailed

experimental protocols for its isolation, purification, and analysis, and an in-depth exploration of

its key biological activities and the underlying signaling pathways. All quantitative data are

presented in structured tables for clarity and comparative analysis, and complex biological

pathways and experimental workflows are visualized using Graphviz diagrams to facilitate

understanding.

Chemical Structure and Identification
(+)-Usnic acid [2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione] is a

chiral molecule with the (R)-configuration at the 9b position.[1] Its rigid, polycyclic structure,

featuring multiple functional groups including acetyl, hydroxyl, and ketone moieties, contributes

to its unique chemical and biological properties.

Table 1: Chemical Identification of (+)-Usnic Acid
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Identifier Value

IUPAC Name
(9bR)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-

dimethyldibenzofuran-1-one

Chemical Formula C₁₈H₁₆O₇[2]

Molecular Weight 344.32 g/mol [2][3]

CAS Registry Number 7562-61-0[2]

ChEBI ID 125-46-2 (racemic)

PubChem CID 478125

Physicochemical Properties
The physicochemical properties of (+)-usnic acid are crucial for its handling, formulation, and

biological activity. It is a yellow crystalline solid with limited solubility in water but is soluble in

several organic solvents.[4][5][6]

Table 2: Physicochemical Properties of (+)-Usnic Acid

Property Value

Appearance Yellow crystalline solid[5][6]

Melting Point 201-204 °C[3][5]

Optical Rotation [α]²⁵_D +488° (c = 0.7% in chloroform)[7]

pKa 4.4[3]

LogP 2.88[5]

Solubility
Insoluble in water; soluble in acetone,

chloroform, and ethyl acetate.[4][6]

Spectroscopic Data
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The structural elucidation and characterization of (+)-usnic acid are heavily reliant on various

spectroscopic techniques. The following tables summarize the key spectroscopic data.

Table 3: ¹H NMR Spectroscopic Data of (+)-Usnic Acid (400 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

1.75 s 3H C9b-CH₃

2.08 s 3H C8-CH₃

2.66 s 6H
C2-COCH₃, C6-

COCH₃

5.90 s 1H C4-H

11.01 s 1H C7-OH

13.30 s 1H C9-OH

Table 4: ¹³C NMR Spectroscopic Data of (+)-Usnic Acid (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

7.12 C9b-CH₃

27.49 C8-CH₃

30.87, 31.71 C2-COCH₃, C6-COCH₃

58.64 C9b

97.90 C4

101.08 C9a

103.53 C2

104.80 C6

108.87 C5a

154.70 C7

157.00 C5b

163.00 C9

178.00 C4a

191.29 C1

197.62, 199.92 C2-COCH₃, C6-COCH₃

201.36 C3

Table 5: Key IR, UV-Vis, and Mass Spectrometry Data of (+)-Usnic Acid

Spectroscopic Technique Key Data

FT-IR (KBr, cm⁻¹)

3093-2927 (O-H stretching), 1694 (conjugated

C=O stretching), 1620 (C=C stretching), 1070

(C-O stretching)

UV-Vis (Ethanol) λmax at 232 and 282 nm[8]

Mass Spectrometry (ESI-MS) [M-H]⁻ at m/z 343.0851[9]
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Experimental Protocols
This section provides detailed methodologies for the isolation, purification, and analysis of (+)-
usnic acid.

Isolation and Purification
A common and effective method for isolating (+)-usnic acid from lichens is Soxhlet extraction

followed by recrystallization.
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Caption: Workflow for the isolation and purification of (+)-usnic acid.
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Protocol for Isolation and Purification:

Preparation of Lichen Material: Air-dry the lichen thalli (e.g., Usnea species) and grind them

into a fine powder.

Soxhlet Extraction: Place the powdered lichen material (e.g., 100 g) into a thimble and

perform Soxhlet extraction with acetone (500 mL) for 6-8 hours at the boiling point of the

solvent.

Concentration: After extraction, concentrate the acetone extract under reduced pressure

using a rotary evaporator to obtain a crude solid residue.

Recrystallization: Dissolve the crude extract in a minimal amount of hot acetone or ethanol.

Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to

facilitate crystallization.

Isolation of Crystals: Collect the yellow, needle-like crystals of (+)-usnic acid by vacuum

filtration and wash them with a small amount of cold solvent.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Spectroscopic Analysis
Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of purified (+)-usnic acid in 0.5-0.7

mL of deuterated chloroform (CDCl₃).

¹H NMR Analysis: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR

spectrometer.

¹³C NMR Analysis: Acquire the ¹³C NMR spectrum on the same instrument.

Protocol for FT-IR Spectroscopy:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground (+)-
usnic acid with dry potassium bromide (KBr).
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Analysis: Record the FT-IR spectrum over the range of 4000-400 cm⁻¹.

Protocol for UV-Vis Spectroscopy:

Sample Preparation: Prepare a dilute solution of (+)-usnic acid in ethanol.

Analysis: Record the UV-Vis absorption spectrum from 200 to 400 nm.[8]

Protocol for HPLC-MS Analysis:

Sample Preparation: Prepare a standard solution of (+)-usnic acid in a suitable solvent such

as acetonitrile or methanol.

Chromatographic Conditions: Use a C18 reverse-phase column with a gradient elution of

water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid).

Mass Spectrometry Conditions: Employ electrospray ionization (ESI) in negative ion mode

for detection.

Biological Activities and Signaling Pathways
(+)-Usnic acid exhibits a broad spectrum of biological activities, including anticancer, anti-

inflammatory, and antimicrobial effects. These activities are mediated through its interaction

with various cellular signaling pathways.

Anticancer Activity
(+)-Usnic acid has been shown to inhibit the proliferation of various cancer cells by inducing

cell cycle arrest, apoptosis, and autophagy.[10] Key signaling pathways implicated in its

anticancer effects include the Wnt, MAPK, PI3K-Akt, p53, and JNK pathways.[2][4]
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Caption: Key signaling pathways modulated by (+)-usnic acid in cancer cells.

Anti-inflammatory Activity
The anti-inflammatory properties of (+)-usnic acid are attributed to its ability to modulate key

inflammatory pathways, primarily through the regulation of the Nrf2 and NF-κB signaling

cascades.[7][11]
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Caption: Anti-inflammatory mechanism of (+)-usnic acid via Nrf2 and NF-κB pathways.

Antimicrobial Activity
(+)-Usnic acid is a potent antimicrobial agent, particularly against Gram-positive bacteria.[12]

Its mechanism of action involves the inhibition of essential cellular processes such as DNA and

RNA synthesis and interference with bacterial signaling pathways.[12]
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Caption: Antimicrobial mechanism of action of (+)-usnic acid.

Conclusion
(+)-Usnic acid stands out as a natural compound with a well-defined chemical structure and a

remarkable array of biological properties. This guide has provided a detailed technical overview

of its chemical and physical characteristics, comprehensive experimental protocols for its study,

and an in-depth look at its mechanisms of action at the molecular level. The presented data

and visual representations of signaling pathways are intended to be a valuable resource for the

scientific community, fostering further research and development of (+)-usnic acid as a

potential therapeutic agent. The continued exploration of this fascinating molecule holds

significant promise for the discovery of new drugs and treatments for a variety of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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